molecular formula C9H7N3O3 B6258488 4-methyl-8-nitro-1,2-dihydrophthalazin-1-one CAS No. 16676-79-2

4-methyl-8-nitro-1,2-dihydrophthalazin-1-one

Cat. No. B6258488
CAS RN: 16676-79-2
M. Wt: 205.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-methyl-8-nitro-1,2-dihydrophthalazin-1-one, commonly referred to as 4-M8N-1,2-DHP, is an organic compound that has been extensively studied in recent years due to its potential applications in a variety of scientific fields. 4-M8N-1,2-DHP is a member of the dihydrophthalazine family, which is a class of compounds characterized by their nitrogen-containing heterocyclic ring structures. 4-M8N-1,2-DHP has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Scientific Research Applications

4-M8N-1,2-DHP has been studied extensively in recent years due to its potential applications in a variety of scientific fields. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties, and has been investigated for its potential use in the treatment of a number of diseases, including cancer, diabetes, and Alzheimer’s disease. 4-M8N-1,2-DHP has also been studied for its potential applications in drug delivery systems, as it has been found to be capable of crossing the blood-brain barrier and targeting specific cells in the body.

Mechanism of Action

The exact mechanism of action of 4-M8N-1,2-DHP is not fully understood. However, it is believed to act by modulating the activity of various enzymes and receptors in the body, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB). It is also believed to possess antioxidant and anti-apoptotic properties, which may contribute to its anti-inflammatory, anti-cancer, and anti-bacterial activities.
Biochemical and Physiological Effects
4-M8N-1,2-DHP has been found to possess a variety of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation and pain associated with arthritis and other inflammatory diseases. In addition, it has been found to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. It has also been found to possess anti-bacterial activity against a variety of bacteria, including E. coli and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

4-M8N-1,2-DHP has several advantages that make it a useful tool for laboratory experiments. It is relatively easy to synthesize, and is readily available from a variety of chemical suppliers. In addition, it is stable and can be stored for extended periods of time. However, 4-M8N-1,2-DHP is also limited in its application, as it has been found to be toxic at high concentrations, and may cause adverse effects in some individuals.

Future Directions

Given the potential applications of 4-M8N-1,2-DHP, there are a variety of future directions for research. These include further investigation into the mechanism of action and potential therapeutic applications of the compound. In addition, further studies should be conducted to determine the safety and efficacy of 4-M8N-1,2-DHP in humans. Finally, further research should be conducted to identify potential drug delivery systems and methods of synthesizing 4-M8N-1,2-DHP in large quantities.

Synthesis Methods

4-M8N-1,2-DHP can be synthesized from various starting materials, including 4-methyl-2-nitrobenzaldehyde, 4-methyl-1-nitrobenzaldehyde, and 4-methyl-8-nitrobenzoic acid. The most commonly used synthetic method involves the condensation of the starting material with a suitable amine, such as piperidine, in the presence of a base, such as potassium carbonate, to form the desired dihydrophthalazine ring structure. The reaction is typically performed in an organic solvent, such as acetone or ethanol. The reaction is usually complete within a few hours and the product can be isolated by filtration or recrystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 4-methyl-8-nitro-1,2-dihydrophthalazin-1-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final conversion to the target compound.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "methylamine", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "chloroacetyl chloride" ], "Reaction": [ "Step 1: Condensation of 2-nitrobenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 2-nitrochalcone", "Step 2: Reduction of 2-nitrochalcone with methylamine in the presence of sulfuric acid to form 2-amino-4-methyl-5-nitrophenol", "Step 3: Diazotization of 2-amino-4-methyl-5-nitrophenol with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 4: Coupling of diazonium salt with acetic anhydride to form 4-acetoxy-2-methyl-5-nitrophenyl diazonium salt", "Step 5: Treatment of 4-acetoxy-2-methyl-5-nitrophenyl diazonium salt with sodium hydroxide to form 4-hydroxy-2-methyl-5-nitrophenyl acetate", "Step 6: Conversion of 4-hydroxy-2-methyl-5-nitrophenyl acetate to 4-hydroxy-2-methyl-5-nitrophenyl acetic acid by hydrolysis with sodium bicarbonate", "Step 7: Cyclization of 4-hydroxy-2-methyl-5-nitrophenyl acetic acid with chloroacetyl chloride in the presence of acetic acid to form 4-methyl-8-nitro-1,2-dihydrophthalazin-1-one" ] }

CAS RN

16676-79-2

Product Name

4-methyl-8-nitro-1,2-dihydrophthalazin-1-one

Molecular Formula

C9H7N3O3

Molecular Weight

205.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.